Cas no 1805077-84-2 (2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid
• CAS No: 1805077-84-2
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872633
• Update Time: 2025-11-03

2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-2-12-6(9)5(7(10)11)4(3)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： AXZOJMGFYPZTPF-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=O)O)C(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid

Introduction to 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid (CAS No. 1805077-84-2)

2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid (CAS No. 1805077-84-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The molecular formula of 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid is C₁₀H₈ClF₂N₂O₂, and it has a molecular weight of approximately 261.63 g/mol. The compound features a pyridine ring with specific substituents, including a chloro group at the 2-position, a difluoromethyl group at the 3-position, and a methyl group at the 5-position. These functional groups contribute to its unique chemical and biological properties.

In terms of chemical synthesis, 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid can be synthesized through various routes. One common method involves the reaction of 3-difluoromethyl-5-methylpyridine with chlorinating agents followed by carboxylation. Another approach involves the coupling of 3-difluoromethyl-5-methylpyridine with appropriate carboxylic acid derivatives under suitable conditions. These synthetic methods have been optimized to improve yield and purity, making the compound more accessible for further research and development.

The biological activities of 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. Additionally, studies have demonstrated its ability to modulate signaling pathways associated with inflammation and neurodegenerative diseases.

In the context of drug discovery, 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure and biological activities make it an attractive candidate for further optimization and preclinical evaluation. Recent advancements in medicinal chemistry have focused on enhancing its pharmacological properties, such as improving solubility, bioavailability, and reducing potential side effects.

Clinical trials involving compounds derived from 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid are currently underway to assess their safety and efficacy in treating various diseases. Preliminary results from these trials have been encouraging, highlighting the potential of this compound as a valuable addition to the pharmaceutical arsenal. However, further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

Beyond its direct applications in medicine, 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid has also found use in other areas of scientific research. For example, it serves as a valuable tool in biochemical studies to investigate enzyme kinetics and protein interactions. Its ability to selectively target specific biomolecules makes it an important reagent in both academic and industrial laboratories.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid (CAS No. 1805077-84-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and medical science.